Cas no 515846-45-4 (2-Bromo-4-ethoxy-5-methoxybenzonitrile)

• Product Name: 2-Bromo-4-ethoxy-5-methoxybenzonitrile
• CAS No: 515846-45-4
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• MDL: MFCD02256766
• CID: 92923
• PubChem ID: 4570375
• Update Time: 2025-07-23

2-Bromo-4-ethoxy-5-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-ethoxy-5-methoxybenzonitrile
• 2-bromo-4-ethoxy-5-methoxybenzenecarbonitrile
• 2-bromo-4-ethoxy-5-methoxy-benzonitrile
• CS-0314011
• AS-63857
• DTXSID20404364
• AKOS000303543
• MFCD02256766
• FT-0679448
• 2-Bromo-4-ethoxy-5-methoxybenzonitrile, AldrichCPR
• 515846-45-4
• BBL016898
• STK436796
• ALBB-008943

• MDL： MFCD02256766
• Inchi： 1S/C10H10BrNO2/c1-3-14-10-5-8(11)7(6-12)4-9(10)13-2/h4-5H,3H2,1-2H3
• InChI Key： DQVRTBPRKJRONY-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=1)OCC)OC

Computed Properties

• Exact Mass: 254.98900
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: powder
• Density: 1.46
• Boiling Point: 338°C at 760 mmHg
• Flash Point: 158.2°C
• Refractive Index: 1.56
• PSA: 42.25000
• LogP: 2.72808
• Solubility: Not determined

2-Bromo-4-ethoxy-5-methoxybenzonitrile Security Information

• Hazardous Material transportation number：UN3439
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Bromo-4-ethoxy-5-methoxybenzonitrile

Professional Introduction to 2-Bromo-4-ethoxy-5-methoxybenzonitrile (CAS No. 515846-45-4)

2-Bromo-4-ethoxy-5-methoxybenzonitrile, with the chemical formula C₉H₇BrNO₂, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its CAS number 515846-45-4, has garnered attention due to its versatile applications in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a bromine substituent, ethoxy, and methoxy groups on a benzonitrile backbone, make it a valuable building block for medicinal chemists and researchers.

The benzonitrile moiety in 2-Bromo-4-ethoxy-5-methoxybenzonitrile contributes to its reactivity and functionality, enabling it to participate in a wide range of chemical transformations. These transformations are crucial for the development of new pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atom, in particular, provides a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures that are often observed in modern drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. 2-Bromo-4-ethoxy-5-methoxybenzonitrile has emerged as a key intermediate in the synthesis of small molecules with potential applications in oncology, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated its utility in generating substituted benzonitriles that exhibit inhibitory activity against specific enzymes implicated in disease pathways. The ethoxy and methoxy groups on the benzene ring enhance the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for oral administration.

The methoxy group at the 5-position of 2-Bromo-4-ethoxy-5-methoxybenzonitrile plays a critical role in modulating the electronic properties of the molecule. This feature is particularly important when designing molecules that require precise interactions with biological targets. The presence of multiple substituents also allows for fine-tuning of physicochemical properties such as solubility, permeability, and binding affinity. These attributes are essential for optimizing drug-like characteristics (ADME) and ensuring efficacy in vivo.

Advances in synthetic methodologies have further expanded the utility of 2-Bromo-4-ethoxy-5-methoxybenzonitrile. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this intermediate. These innovations not only reduce costs but also improve yields, making it more accessible for industrial applications. Additionally, green chemistry principles have been integrated into its synthesis to minimize environmental impact, aligning with global efforts towards sustainable chemical manufacturing.

The pharmaceutical industry has shown particular interest in derivatives of 2-Bromo-4-ethoxy-5-methoxybenzonitrile due to their potential therapeutic benefits. Researchers have synthesized analogs that exhibit inhibitory activity against kinases, which are overexpressed in many cancers. By modifying the substituents on the benzonitrile core, scientists have been able to develop compounds with improved selectivity and reduced side effects. Such developments underscore the importance of this intermediate in drug discovery pipelines.

In conclusion, 2-Bromo-4-ethoxy-5-methoxybenzonitrile (CAS No. 515846-45-4) is a multifaceted compound with significant implications in synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse functionalizations, making it a cornerstone in the development of novel bioactive molecules. As research continues to evolve, this compound is expected to play an even greater role in addressing unmet medical needs and advancing therapeutic strategies across multiple disease areas.